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Introduction

2-Hydroxy-2-methylbutanenitrile, a member of the cyanohydrin family, is a versatile chemical
intermediate with significant applications in the pharmaceutical and agrochemical industries. Its
bifunctional nature, possessing both a hydroxyl and a nitrile group on the same carbon atom,
allows for a diverse range of chemical transformations, making it a valuable building block in
organic synthesis. This technical guide provides an in-depth overview of its nomenclature,
chemical and physical properties, synthesis methodologies, and toxicological profile, tailored
for professionals in research and drug development.

IUPAC Nomenclature and Synonyms

The systematic name for this compound, according to the International Union of Pure and
Applied Chemistry (IUPAC), is 2-hydroxy-2-methylbutanenitrile.[1] Due to its common use
and synthesis from 2-butanone, it is also widely known by several synonyms. Understanding
these alternative names is crucial when reviewing scientific literature and sourcing chemical
intermediates.

Common Synonyms:

e 2-Butanone cyanohydrin[1]
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o 2-Hydroxy-2-methylbutyronitrile[1]

o Methyl ethyl ketone cyanohydrin[1]
o Butanenitrile, 2-hydroxy-2-methyl-[1]
e 2-Cyano-2-butanol

o Ethyl methyl ketone cyanohydrin[1]
e Methyl ethyl cyanohydrin[1]

The presence of a chiral center at the carbon atom bearing the hydroxyl and nitrile groups
gives rise to two enantiomers: (2R)-2-hydroxy-2-methylbutanenitrile and (2S)-2-hydroxy-2-
methylbutanenitrile. The stereochemistry of this compound is of particular importance in the
synthesis of chiral pharmaceuticals, where a specific enantiomer is often required for
therapeutic efficacy.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-hydroxy-2-
methylbutanenitrile is essential for its handling, application in synthesis, and for the
development of analytical methods. The following table summarizes key quantitative data for
this compound.
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Property Value Source(s)

Molecular Formula CsHsNO [2]

Molecular Weight 99.13 g/mol [3]

Appearance Colorless oil/lliquid [41[5]

N ) 90 °C at 10 mmHg; 197.3 °C at

Boiling Point [4][6]

760 mmHg
] 0.9303 g/cm3 at 19 °C; 0.971

Density [41[6]
g/cm3

Flash Point 73.1°C [7]

Refractive Index 1.435 [7]

Water Solubility

Predicted: 25.1 g/L

[8]

logP Predicted: 0.29 - 0.54 [8]
pKa (Strongest Acidic) Predicted: 11.45 - 12.48 [518]
CAS Number 4111-08-4 [2][4]

Synthesis of 2-Hydroxy-2-methylbutanenitrile

The primary route for the synthesis of 2-hydroxy-2-methylbutanenitrile is the cyanohydrin

reaction, which involves the nucleophilic addition of a cyanide ion to the carbonyl carbon of 2-

butanone (methyl ethyl ketone). Several methodologies have been developed to achieve this

transformation, each with its own advantages and limitations.

Traditional Cyanohydrin Synthesis

This classic method involves the reaction of 2-butanone with hydrogen cyanide (HCN) or the in

situ generation of HCN from a cyanide salt (e.g., NaCN or KCN) and an acid. The reaction is

typically base-catalyzed.

e Materials: 2-butanone, sodium cyanide (NaCN), sulfuric acid (H2SOa), diethyl ether,

anhydrous sodium sulfate, water.
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e Procedure:

o In a three-necked, round-bottomed flask equipped with a mechanical stirrer, a dropping
funnel, and a thermometer, a solution of sodium cyanide in water and 2-butanone is
prepared.

o The flask is cooled in an ice bath, and the solution is stirred vigorously.

o Sulfuric acid (40%) is added dropwise from the dropping funnel while maintaining the
reaction temperature between 10 °C and 20 °C.

o After the addition is complete, stirring is continued for a short period.

o The organic layer, if separated, is decanted. The aqueous layer is extracted with diethyl
ether.

o The combined organic layers are dried over anhydrous sodium sulfate.

o The solvent is removed by distillation, and the crude product is purified by vacuum
distillation to yield 2-hydroxy-2-methylbutanenitrile.

Note: This reaction should be performed in a well-ventilated fume hood due to the high toxicity
of hydrogen cyanide.

Synthesis using Trimethylsilyl Cyanide (TMSCN)

To circumvent the hazards associated with the direct use of hydrogen cyanide, trimethylsilyl
cyanide (TMSCN) can be employed as a safer cyanide source. The reaction with 2-butanone
yields an O-silylated cyanohydrin, which is subsequently hydrolyzed to afford the final product.
This method can also offer improved selectivity.

Enzymatic Synthesis for Enantioselectivity

For applications requiring a specific enantiomer, enzymatic synthesis using hydroxynitrile
lyases (HNLSs) is the preferred method.[9][10][11][12][13] These enzymes catalyze the
enantioselective addition of cyanide to the carbonyl group of 2-butanone. (R)-selective HNLs
can be used to produce (2R)-2-hydroxy-2-methylbutanenitrile with high enantiomeric excess.
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» Materials: 2-butanone, potassium cyanide (KCN), citrate buffer, (R)-hydroxynitrile lyase (e.g.,
from Prunus mume), organic solvent (e.g., diisopropyl ether).

e Procedure:

o Atwo-phase system is prepared with an aqueous citrate buffer (e.g., pH 4.5) containing
potassium cyanide and the hydroxynitrile lyase enzyme.

o An organic phase containing 2-butanone (e.g., in diisopropyl ether) is added to the
agueous phase.

o The biphasic mixture is stirred at a controlled temperature (e.g., 15-25 °C).

o The reaction progress and enantiomeric excess are monitored by chiral HPLC analysis of
aliquots taken from the organic phase.

o Upon completion, the organic layer is separated, washed, and the solvent is evaporated to
yield the enantiomerically enriched (R)-2-hydroxy-2-methylbutanenitrile.

Logical and Pathway Diagrams

The following diagrams illustrate the synthesis pathways and the general metabolic fate of 2-
hydroxy-2-methylbutanenitrile.
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Caption: Synthesis pathways for 2-Hydroxy-2-methylbutanenitrile.
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Caption: General metabolic pathway and toxicity mechanism of cyanohydrins.

Toxicology and Safety

The primary toxicological concern associated with 2-hydroxy-2-methylbutanenitrile, like other
cyanohydrins, is its potential to release highly toxic hydrogen cyanide (HCN).[14] This can
occur through spontaneous decomposition or metabolic processes.[6] The liberated cyanide
ion can then inhibit cellular respiration by binding to cytochrome c oxidase in the mitochondria.
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The acute toxicity of aliphatic nitriles is primarily mediated by the metabolic release of cyanide.
[6] Cyanohydrins are considered to be more acutely toxic than their parent nitriles as they can
release cyanide more readily.[4]

GHS Hazard Classification:

Acute Toxicity, Oral: Category 1 or 2 (Fatal if swallowed)[3][7]

Acute Toxicity, Dermal: Category 1 (Fatal in contact with skin)[3][7]

Acute Toxicity, Inhalation: Category 1 or 2 (Fatal if inhaled)[3][7]

Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)[3][7]

Due to its high acute toxicity, strict safety precautions must be observed when handling 2-
hydroxy-2-methylbutanenitrile. This includes working in a well-ventilated fume hood, using
appropriate personal protective equipment (gloves, eye protection, and respiratory protection),
and avoiding contact with skin and eyes.[7]

Conclusion

2-Hydroxy-2-methylbutanenitrile is a key chemical intermediate with established synthetic
utility. Its production via traditional or modern enzymatic methods allows for its application in
the synthesis of more complex molecules, particularly in the pharmaceutical industry where
chirality is often a critical factor. However, its high acute toxicity, stemming from the potential
release of hydrogen cyanide, necessitates careful handling and a thorough understanding of its
toxicological properties. This guide provides essential information for researchers and drug
development professionals to safely and effectively utilize this versatile compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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